Cas no 714237-95-3 (Methyl 5-bromo-2-cyanobenzoate)

Methyl 5-bromo-2-cyanobenzoate is a versatile aromatic ester with a bromo and cyano functional group substitution, making it a valuable intermediate in organic synthesis. Its molecular structure (C9H6BrNO2) provides reactivity at multiple sites, enabling applications in pharmaceuticals, agrochemicals, and material science. The bromo substituent facilitates further cross-coupling reactions, while the cyano group offers opportunities for nucleophilic addition or hydrolysis. The methyl ester enhances solubility in organic solvents, simplifying purification and handling. This compound is particularly useful in constructing heterocyclic frameworks or as a precursor for advanced functional materials. Its stability under standard conditions ensures reliable performance in synthetic workflows.

Methyl 5-bromo-2-cyanobenzoate structure

714237-95-3 structure

Product Name:Methyl 5-bromo-2-cyanobenzoate

CAS No:714237-95-3

MF:C₉H₆BrNO₂

MW:240.053441524506

MDL:MFCD15523586

CID:1011805

PubChem ID:53419498

Update Time:2025-06-08

Methyl 5-bromo-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-bromo-2-cyanobenzoate
- BENZOIC ACID, 5-BROMO-2-CYANO-, METHYL ESTER
- 5-Bromo-2-cyano-benzoic acid methyl ester
- methyl 5-bromo-2-cyano-benzoate
- 1089AC
- FCH1390827
- AB0049325
- AX8237147
- BENZOIC ACID,5-BROMO-2-CYANO-,METHYL ESTER
- DTXSID20697517
- METHYL5-BROMO-2-CYANOBENZOATE
- AB7468
- DS-17716
- Z1269229146
- EN300-747249
- CS-0105632
- FT-0748017
- SY103163
- MFCD15523586
- 714237-95-3
- AKOS016006923
- DB-074429
- MDL： MFCD15523586
- Inchi： 1S/C9H6BrNO2/c1-13-9(12)8-4-7(10)3-2-6(8)5-11/h2-4H,1H3
- InChI Key： JYCDKDCBYOOZLW-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C#N)=C(C(=O)OC)C=1

Computed Properties

Exact Mass: 238.95800
Monoisotopic Mass: 238.95819g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 50.1

Experimental Properties

PSA: 50.09000
LogP: 2.10738

Methyl 5-bromo-2-cyanobenzoate Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Methyl 5-bromo-2-cyanobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	231498-250mg	Methyl 5-bromo-2-cyanobenzoate	714237-95-3	95%	250mg	￡97.00	2022-02-28
Fluorochem	231498-1g	Methyl 5-bromo-2-cyanobenzoate	714237-95-3	95%	1g	￡245.00	2022-02-28
Fluorochem	231498-5g	Methyl 5-bromo-2-cyanobenzoate	714237-95-3	95%	5g	￡635.00	2022-02-28
TRC	M224903-10mg	METHYL 5-BROMO-2-CYANOBENZOATE	714237-95-3		10mg	$ 50.00	2022-06-04
TRC	M224903-50mg	METHYL 5-BROMO-2-CYANOBENZOATE	714237-95-3		50mg	$ 160.00	2022-06-04
TRC	M224903-100mg	METHYL 5-BROMO-2-CYANOBENZOATE	714237-95-3		100mg	$ 250.00	2022-06-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M27620-250mg	Methyl 5-bromo-2-cyanobenzoate	714237-95-3	95%	250mg	￥260.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M27620-1g	Methyl 5-bromo-2-cyanobenzoate	714237-95-3	95%	1g	￥903.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M27620-100mg	Methyl 5-bromo-2-cyanobenzoate	714237-95-3	95%	100mg	￥145.0	2022-04-27
Apollo Scientific	OR947038-500mg	Methyl 5-bromo-2-cyanobenzoate	714237-95-3	97%	500mg	£171.00	2024-05-22

Methyl 5-bromo-2-cyanobenzoate Suppliers

Amadis Chemical Company Limited

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(CAS:714237-95-3)Methyl 5-bromo-2-cyanobenzoate

Order Number:A848103

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:18

Price ($):287.0

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